Cas no 899995-84-7 (N-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}morpholin-4-amine)

• Product Name: N-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}morpholin-4-amine
• CAS No: 899995-84-7
• MF: C₉H₁₃N₇O
• MW: 235.245819807053
• CID: 5492397
• Update Time: 2025-05-23

N-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}morpholin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)morpholin-4-amine
• N-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}morpholin-4-amine

• Inchi： 1S/C9H13N7O/c1-15-9-7(12-14-15)8(10-6-11-9)13-16-2-4-17-5-3-16/h6H,2-5H2,1H3,(H,10,11,13)
• InChI Key： HUIYUQWWFDQYQL-UHFFFAOYSA-N
• SMILES： C1OCCN(NC2=NC=NC3N(C)N=NC=32)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}morpholin-4-amine

Comprehensive Overview of N-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}morpholin-4-amine (CAS No. 899995-84-7)

The compound N-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}morpholin-4-amine, identified by its CAS No. 899995-84-7, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a triazolopyrimidine core with a morpholine moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor, given its ability to modulate key signaling pathways involved in cellular proliferation and inflammation.

In recent years, the scientific community has shown growing interest in triazolopyrimidine derivatives due to their versatile pharmacological properties. The incorporation of a morpholine ring in N-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}morpholin-4-amine enhances its solubility and bioavailability, which are critical factors in drug design. This compound is often discussed in the context of targeted therapy, a hot topic in oncology and autoimmune disease research. Its mechanism of action, which may involve interference with ATP-binding sites of kinases, aligns with the current trend toward precision medicine.

The synthesis of CAS No. 899995-84-7 involves multi-step organic reactions, including cyclization and amination processes, to achieve the desired triazolopyrimidine scaffold. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm its purity and structural integrity. Given the rising demand for small-molecule inhibitors, this compound is frequently referenced in patents and academic publications exploring novel therapeutic agents. Its potential applications extend beyond oncology, with ongoing studies investigating its role in treating neurodegenerative and metabolic disorders.

From an industrial perspective, N-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}morpholin-4-amine is of interest to pharmaceutical companies focusing on kinase-targeted drugs. The global market for kinase inhibitors is projected to grow substantially, driven by the increasing prevalence of cancer and chronic inflammatory conditions. This compound's structure-activity relationship (SAR) is a key area of study, as minor modifications to its core structure can significantly alter its biological activity. Researchers are also exploring its potential in combination therapies, where it may synergize with other agents to enhance efficacy.

In addition to its therapeutic potential, CAS No. 899995-84-7 is a subject of interest in computational chemistry and molecular docking studies. Advanced modeling techniques are used to predict its binding affinity for various kinase targets, accelerating the drug discovery process. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are also under investigation to optimize its clinical utility. These studies are particularly relevant given the emphasis on personalized medicine and the need for drugs with minimal side effects.

As the scientific community continues to unravel the complexities of kinase signaling pathways, compounds like N-{3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}morpholin-4-amine are likely to play a pivotal role in the development of next-generation therapeutics. Its versatility and potential for modification make it a valuable tool for researchers aiming to address unmet medical needs. With ongoing advancements in synthetic chemistry and bioinformatics, the future applications of this compound are bound to expand, solidifying its position in the realm of drug discovery and biomedical research.